
How to prevent degradation of colistin sulfate in
stock solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Colistin (sulfate)

Cat. No.: B10787229 Get Quote

Technical Support Center: Colistin Sulfate Stock
Solutions
This guide provides researchers, scientists, and drug development professionals with essential

information for preventing the degradation of colistin sulfate in stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing colistin sulfate stock solutions?

A1: For most experimental applications, sterile distilled or deionized water is the recommended

solvent for dissolving colistin sulfate.[1][2] Colistin sulfate is freely soluble in water, with some

sources reporting solubility as high as 560 mg/mL.[1][2] It is practically insoluble in organic

solvents such as acetone, ether, and DMSO.[1][2]

Q2: What is the optimal pH for colistin sulfate solution stability?

A2: Colistin sulfate is most stable in acidic conditions, specifically at a pH range of 2 to 6.[3][4]

As the pH rises above 6.0, the rate of inactivation increases.[3][4] A 1% aqueous solution of

colistin sulfate typically has a pH between 4.0 and 7.0.[5][6] It is important to note that colistin

base can precipitate from aqueous solutions at a pH above 7.5.[1][5][6]

Q3: How should I store my colistin sulfate stock solutions?
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A3: For short-term storage, aqueous stock solutions of colistin sulfate should be stored at 2-

8°C, where they have been reported to be stable for at least 60 days.[1] For longer-term

storage, it is advisable to aliquot the stock solution into single-use volumes and store them at

-20°C or -80°C for up to six months.[1][2] It is crucial to avoid repeated freeze-thaw cycles.[1]

Q4: Does light affect the stability of colistin sulfate solutions?

A4: While some general recommendations suggest protecting colistin sulfate from light, one

study on photodegradation found that a colistin solution exposed to sunlight for about 6 hours

remained stable.[5][7] However, as a general precautionary measure, it is good laboratory

practice to store stock solutions in light-protected containers.[5][8]

Q5: Can colistin sulfate bind to laboratory plastics?

A5: Yes, colistin is known to adhere to various materials, including standard polystyrene and

glass labware.[6][9] This adsorption can lead to a significant loss of the active compound from

the solution. To minimize this, it is highly recommended to use low-protein-binding

polypropylene tubes and plates for the preparation and storage of colistin solutions.[6][9]

Troubleshooting Guide
Issue 1: Precipitation is observed in my colistin sulfate solution.
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Possible Cause Troubleshooting Action References

High pH

The pH of the solution may be

above 7.5, causing the colistin

base to precipitate. Ensure the

final pH of your solution is

within the stable range of 4.0

to 7.0.

[1][5][6]

Buffer Composition

The use of isotonic phosphate

buffers can increase the rate of

decomposition, potentially

leading to precipitation.

Whenever possible, prepare

stock solutions in sterile water.

[1][10]

Exceeded Solubility Limit

The concentration of colistin

sulfate in your solution may

have surpassed its solubility

limit in the chosen solvent or

buffer. Try reducing the

concentration of the solution.

[1]

Low Temperature Storage of

High Concentrations

While refrigeration is

recommended, highly

concentrated solutions may

precipitate at lower

temperatures. If this occurs,

gently warm the solution to

redissolve the precipitate

before use.

[1]

Issue 2: Inconsistent or unexpected experimental results.
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Possible Cause Troubleshooting Action References

Degradation of Stock Solution

The colistin sulfate in your

stock or working solution may

have degraded over time. It is

recommended to prepare fresh

solutions for each experiment

and avoid prolonged storage of

diluted working solutions.

[1][11]

Adsorption to Labware

A significant amount of colistin

may have adsorbed to the

surface of your storage tubes

or experimental plates, leading

to a lower effective

concentration. Use low-protein-

binding polypropylene labware

to minimize this effect.

[6][9]

Inaccurate Initial Concentration

Ensure that the colistin sulfate

powder is weighed accurately

and the correct volume of

solvent is used. If applicable,

account for the potency of the

specific lot of colistin sulfate.

[1]

Data on Colistin Sulfate Stability
Table 1: Stability of Colistin Sulfate in Aqueous Solutions
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Solvent Temperature Duration
Remaining

Concentration
Reference

Water 4°C 60 days

97.4% (Colistin

A), 105.3%

(Colistin B)

[6][10]

Water 37°C 120 hours
No significant

degradation
[6][10]

Isotonic

Phosphate Buffer

(pH 7.4)

37°C -

Significant

degradation

observed

[6][10]

Table 2: Recommended Storage Conditions for Colistin Sulfate Stock Solutions

Storage

Temperature
Duration Recommendation Reference

2-8°C Up to 60 days
Recommended for

short-term storage.
[1]

-20°C Up to 1 month

Suitable for

intermediate-term

storage.

[2]

-80°C Up to 6 months

Recommended for

long-term storage;

aliquot to avoid

freeze-thaw cycles.

[1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Colistin Sulfate Stock Solution in Water

This protocol describes the preparation of a standard 10 mg/mL stock solution of colistin sulfate

in sterile water, which is suitable for most in vitro applications.[2]

Materials:
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Colistin sulfate powder

Sterile, deionized or nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Sterile pipette and tips

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes for aliquoting (low-protein-binding recommended)

Procedure:

Pre-dissolution Steps: Before opening, allow the colistin sulfate powder container to come to

room temperature to prevent condensation.

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of colistin sulfate powder. For a 10 mL solution of 10 mg/mL, weigh 100 mg of the

powder.

Dissolution: Aseptically transfer the weighed powder into a sterile conical tube. Add the

required volume of sterile water (10 mL for this example).

Mixing: Cap the tube securely and vortex until the powder is completely dissolved. The

resulting solution should be clear and free of any particulates.

Sterilization: To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile

syringe filter into a new sterile conical tube. This step is particularly critical for cell culture

applications.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. Label each aliquot clearly with the compound name,
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concentration, preparation date, and your initials. Store the aliquots at the appropriate

temperature as outlined in Table 2.

Visual Guides

Preparation

Storage & Use

1. Weigh Colistin Sulfate Powder

2. Dissolve in Sterile Water

3. Vortex to Mix

4. Sterile Filter (0.22 µm)

5. Aliquot into Single-Use Tubes

6. Store at Recommended Temperature

7. Use in Experiment

Click to download full resolution via product page
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Caption: Workflow for Preparing Colistin Sulfate Stock Solution.
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Caption: Troubleshooting Precipitation in Colistin Sulfate Solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

